Cas no 14416-24-1 (1,2,3-Benzenetriol, 5-nitro-)

1,2,3-Benzenetriol, 5-nitro- structure
1,2,3-Benzenetriol, 5-nitro- structure
Product Name:1,2,3-Benzenetriol, 5-nitro-
CAS No:14416-24-1
MF:C6H5NO5
MW:171.107601881027
CID:1314176
PubChem ID:19910425
Update Time:2025-04-20

1,2,3-Benzenetriol, 5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Benzenetriol, 5-nitro-
    • Mononitropyrogallol
    • 14416-24-1
    • 5-nitrobenzene-1,2,3-triol
    • SCHEMBL9743157
    • 5-Nitropyrogallol
    • DB-253451
    • C6H5NO5
    • Inchi: 1S/C6H5NO5/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2,8-10H
    • InChI Key: BRDMJOGAJXYGDI-UHFFFAOYSA-N
    • SMILES: OC1C(=CC(=CC=1O)[N+](=O)[O-])O

Computed Properties

  • Exact Mass: 171.01675
  • Monoisotopic Mass: 171.01677226g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • PSA: 103.83

1,2,3-Benzenetriol, 5-nitro- Pricemore >>

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